7-Chloro-5-hydroxy-2,3-dihydro-1H-inden-1-one
Overview
Description
7-Chloro-5-hydroxy-2,3-dihydro-1H-inden-1-one, also known as 7-chloroindenone, is an organochlorine compound that has been studied for its various applications in both scientific research and laboratory experiments. It is a colorless solid with a molecular formula of C9H7ClO. 7-Chloroindenone is a synthetic compound that has been used in a variety of fields, including pharmacology, organic synthesis, and biochemistry.
Scientific Research Applications
Chemical Synthesis and Structure Analysis
Synthesis Techniques : Research has led to the development of various synthesis techniques for compounds related to 7-Chloro-5-hydroxy-2,3-dihydro-1H-inden-1-one. For instance, compounds like 7-bromo-5-(2'-chloro)phenyl-1-hexyl-1,2,4,5-tetrahydro-3H-1,4-benzodiazepin-2,3-dione were synthesized, highlighting the diverse approaches to creating related molecular structures (Kravtsov et al., 2012).
Molecular and Electronic Structure : Studies on potassium 3-oxo-2,3-dihydro-1H-inden-4-olate, a related compound, provided insights into its chelate structure and spectral properties. This highlights the relevance of such compounds in understanding molecular configurations and reactivity (Sigalov et al., 2016).
Pharmacological Studies
- Dopamine Receptor Ligands : A series of trans-2-amino-5(6)-chloro-6(5)-hydroxy-1-phenyl-2,3-dihydro-1H-indenes, related to the compound , were synthesized and evaluated for their binding affinity toward dopamine receptors. This indicates the potential of such compounds in neurological research (Di Stefano et al., 2002).
Material Science and Chemical Analysis
- Spectroscopic Analysis : FT-IR and FT-Raman spectroscopy studies of 7-chloro-5-(2-chlorophenyl)-3-hydroxy-2,3-dihydro-1H-1,4-benzodiazepin-2-one have provided insights into molecular stability, charge delocalization, and intramolecular interactions. Such studies are crucial in understanding the physical and chemical properties of related compounds (Muthu et al., 2014).
Biocatalysis and Agricultural Applications
- Biocatalytic Synthesis : Bacillus cereus WZZ006 strain was used for the biocatalytic synthesis of (S)-5-chloro-1-oxo-2,3-dihydro-2-hydroxy-1H-indene-2-carboxylic acid methyl ester, an intermediate in the production of indoxacarb, an insecticide. This showcases the application of biocatalysis in producing agriculturally relevant chemicals (Zhang et al., 2019).
Safety and Hazards
The safety data sheet for 1-Indanone, a related compound, suggests that it is harmful if swallowed . It recommends washing off immediately with plenty of water for at least 15 minutes in case of skin contact . If swallowed, it advises to rinse the mouth and seek medical attention if symptoms occur .
Mechanism of Action
Target of Action
Similar compounds such as 1,4-benzodiazepine-2-ones have been known to exhibit activities in the central nervous system (cns), including anxiolytic, anticonvulsant, sedative, hypnotic, and muscle relaxant effects .
Mode of Action
It’s worth noting that the cyclization mechanism of similar compounds involves a 1,5-hydrogen shift of an initial metal-vinylidene intermediate .
Result of Action
Similar compounds such as 1,4-benzodiazepine-2-ones have been known to exhibit various activities in the cns .
Properties
IUPAC Name |
7-chloro-5-hydroxy-2,3-dihydroinden-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO2/c10-7-4-6(11)3-5-1-2-8(12)9(5)7/h3-4,11H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDRCVDSYTJRFMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=C(C=C2Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101252354 |
Source
|
| Record name | 7-Chloro-2,3-dihydro-5-hydroxy-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101252354 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1199782-69-8 |
Source
|
| Record name | 7-Chloro-2,3-dihydro-5-hydroxy-1H-inden-1-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1199782-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Chloro-2,3-dihydro-5-hydroxy-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101252354 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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